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These application notes provide a detailed protocol for the immunohistochemical (IHC) staining

of Tuberous Sclerosis Complex 2 (TSC2) protein in formalin-fixed, paraffin-embedded (FFPE)

tissues. This protocol is intended for the qualitative and semi-quantitative analysis of TSC2

expression and localization within the cellular context of the tissue.

Principle
Immunohistochemistry for TSC2 allows for the visualization of the protein's distribution and

intensity within tissue sections. TSC2, also known as tuberin, is a key tumor suppressor protein

that, in complex with TSC1 (hamartin), negatively regulates the mammalian target of rapamycin

(mTOR) signaling pathway.[1][2][3] The mTOR pathway is a central regulator of cell growth,

proliferation, and survival.[4][5][6] Dysregulation of this pathway, often due to mutations in the

TSC1 or TSC2 genes, is implicated in various cancers and hamartoma syndromes like

Tuberous Sclerosis Complex (TSC).[7][8]

This protocol utilizes a primary antibody specific to TSC2, followed by a secondary antibody

detection system that allows for chromogenic visualization. The intensity and distribution of the

staining can provide insights into the functional status of the mTOR pathway, with loss of TSC2

expression often correlating with pathway activation.
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mTOR Signaling Pathway
The following diagram illustrates the central role of the TSC1/TSC2 complex in regulating

mTOR signaling.

Growth Factors

Receptor Tyrosine
Kinase (RTK)

PI3K

Akt

TSC1/TSC2
Complex

|

Rheb-GTP

|

mTORC1

Protein Synthesis,
Cell Growth,
Proliferation

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 6 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12407830?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Click to download full resolution via product page

Caption: The TSC1/TSC2 complex negatively regulates mTORC1 signaling.

Experimental Protocol
This protocol outlines the complete workflow for TSC2 immunohistochemistry on FFPE tissues.

[9]

Experimental Workflow
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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